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Compound of Interest

Compound Name: Neosartoricin
CAS No.: 1421941-29-8
Cat. No.: B2671041

Get Quote

\ J

Neosartoricin Disposal & Handling Guide

Executive Summary & Hazard Profile

Neosartoricin is a prenylated anthracenone (polyketide) secondary metabolite derived from
Neosartorya fischeri and Aspergillus fumigatus.[1] It exhibits potent T-cell antiproliferative
activity (IC50 ~3 uM) and immunomodulatory effects.[1][2]

Because of its biological potency and structural similarity to known mycotoxins and
anthraquinone derivatives, Neosartoricin must be handled as a High-Potency Active
Pharmaceutical Ingredient (HPAPI) and a suspected carcinogen/reproductive toxin.[1]
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Property Details
Chemical Class Prenylated Anthracenone (Polyketide)
Primary Hazard Cytotoxic / Immunosuppressive

H350 (May cause cancer), H360 (May damage

GHS Classifications (Inferred
( ) fertility), H302 (Harmful if swallowed)

Disposal Method High-Temperature Incineration (1000°C+)

Chemical oxidation (Sodium Hypochlorite) for
Deactivation surface decontamination; Incineration for bulk
waste.[1][2]

Containment & Handling Protocols

Before disposal can occur, exposure must be minimized.[1] Neosartoricin is stable in solid
form and DMSO solution, meaning it persists on surfaces if not chemically deactivated.[1]

o Engineering Controls: Handle all dry powder within a Class Il Biosafety Cabinet (BSC) or a
Chemical Fume Hood with HEPA filtration.[1] Never handle on an open bench.

» PPE Requirements:

o Gloves: Double-gloving is mandatory.[1][2] Inner glove: Latex/Nitrile (4 mil); Outer glove:
Nitrile (5-8 mil) or Neoprene.[1][2]

o Respiratory: If outside a hood (emergency only), use N95 or P100 particulate respirator.[1]

o Clothing: Tyvek lab coat or back-closing gown with elastic cuffs.[1][2]

Disposal Procedures

The following protocols ensure the complete destruction of the anthracenone ring structure,

preventing environmental bio-accumulation.

A. Solid Waste (Powder, Contaminated Consumables)[1]

» Classification: Cytotoxic/Genotoxic Solid Waste.[1]
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o Container: Rigid, puncture-proof yellow or purple waste container (depending on facility color
codes for chemo-waste) labeled "HIGH HEAT INCINERATION."

e Protocol:

o Place weigh boats, contaminated gloves, and paper towels directly into the hazardous
waste container inside the hood.

o Do not autoclave. Autoclaving may not destroy the chemical structure and can aerosolize
volatile derivatives.[1]

o Seal container and tag with: "Contains Neosartoricin - Cytotoxic Agent - Incinerate Only."

B. Liquid Waste (Stock Solutions, Media)[1]

¢ Solvents: Typically DMSO, Methanol, or cell culture media.[1]
e Protocol:
o Never pour down the drain.[1]

o Collect in a dedicated High-Density Polyethylene (HDPE) carboy labeled "Cytotoxic
Chemical Waste."[1][2]

o Segregate halogenated solvents (e.g., DCM) from non-halogenated (e.g.,
DMSO/Methanol) if required by your local EHS, but prioritize the "Cytotoxic" label.[1]

C. Surface Deactivation (Chemical Destruction)

For cleaning biosafety cabinets or reusable glassware, simple soap is insufficient.[1] You must
break the polyketide structure.[1]

e Agent: 10% Sodium Hypochlorite (Bleach) solution (freshly prepared).[1]
e Contact Time: Allow 10-15 minutes of contact time to oxidize the anthracenone core.

¢ Rinse: Follow with 70% Ethanol to remove bleach residue and corrosive salts.[1]
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Visual Workflows
Figure 1: Disposal Decision Tree

This logic gate ensures Neosartoricin is routed to the correct destruction stream, avoiding
common errors like autoclaving chemical waste.
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Figure 2: Emergency Spill Response

Immediate actions to take in the event of a powder or liquid spill outside primary containment.

1. Alert & Isolate 2. Don PPE 3. Contain Spill 4. Deactivate
(Clear Area) (Double Gloves, N95, Gown) (Absorbent Pads / Damp Towel) (10% Bleach - 15 mins)

5. Dispose as Cytotoxic Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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